Cas no 59907-64-1 (4-Methoxy-3-(methoxymethyl)aniline)

• Product Name: 4-Methoxy-3-(methoxymethyl)aniline
• CAS No: 59907-64-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 1617459
• PubChem ID: 43134644
• Update Time: 2025-06-11

4-Methoxy-3-(methoxymethyl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-methoxy-3-(methoxymethyl)-
• 4-methoxy-3-(methoxymethyl)Benzenamine
• 4-methoxy-3-(methoxymethyl)aniline
• DA-39223
• 59907-64-1
• CS-0246704
• EN300-340437
• SCHEMBL10288226
• 4-Methoxy-3-(methoxymethyl)aniline

• Inchi： 1S/C9H13NO2/c1-11-6-7-5-8(10)3-4-9(7)12-2/h3-5H,6,10H2,1-2H3
• InChI Key： BSBHLNQINVRSTD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1COC)N

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 44.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-Methoxy-3-(methoxymethyl)aniline

Comprehensive Overview of 4-Methoxy-3-(methoxymethyl)aniline (CAS No. 59907-64-1): Properties, Applications, and Industry Insights

4-Methoxy-3-(methoxymethyl)aniline (CAS No. 59907-64-1) is a specialized aromatic amine compound widely recognized for its versatile applications in organic synthesis and industrial processes. This chemically unique derivative of aniline features two methoxy functional groups, enhancing its reactivity and solubility in organic solvents. The compound's molecular structure, characterized by a methoxymethyl substitution at the 3-position and a methoxy group at the 4-position, makes it a valuable intermediate in the production of dyes, pharmaceuticals, and advanced materials.

In recent years, the demand for 4-Methoxy-3-(methoxymethyl)aniline has surged due to its role in synthesizing high-performance polymers and agrochemicals. Researchers and manufacturers are increasingly exploring its potential in green chemistry initiatives, aligning with global trends toward sustainable production. The compound's compatibility with catalytic reactions and microwave-assisted synthesis has further amplified its relevance in modern laboratories.

From a technical perspective, 59907-64-1 exhibits a melting point range of 45–50°C and a boiling point of approximately 300°C under standard conditions. Its solubility profile includes miscibility with common organic solvents such as ethanol, acetone, and dichloromethane, while remaining insoluble in water. These properties make it ideal for multistep organic transformations, particularly in the construction of heterocyclic frameworks.

The compound's significance extends to the pharmaceutical sector, where it serves as a precursor for bioactive molecules targeting neurological and metabolic disorders. Recent patent filings highlight its utility in developing selective enzyme inhibitors, a hot topic in drug discovery circles. Additionally, its derivatives show promise in photovoltaic materials, addressing the growing interest in renewable energy technologies.

Quality control for 4-Methoxy-3-(methoxymethyl)aniline typically involves HPLC analysis with UV detection, ensuring purity levels exceeding 98%. Storage recommendations include protection from light in amber glass containers under inert atmospheres, reflecting industry best practices for air-sensitive compounds. These protocols align with current Good Manufacturing Practice (cGMP) standards for fine chemicals.

Emerging applications in electronic materials have positioned this compound as a subject of nanotechnology research. Its ability to form stable charge-transfer complexes makes it valuable for organic semiconductors—a field experiencing exponential growth due to demand for flexible electronics. This intersection with cutting-edge technology has generated substantial interest in academic and industrial literature.

Environmental considerations for 59907-64-1 include biodegradability studies showing moderate persistence in aquatic systems. Modern production facilities employ closed-loop systems to minimize waste, responding to regulatory pressures and consumer demand for eco-friendly chemicals. Life cycle assessment data suggests that solvent recovery during synthesis can reduce the carbon footprint by up to 40%.

Market analysis indicates steady growth for methoxy-substituted anilines, driven by expansion in Asian pharmaceutical manufacturing hubs. Technical grade material dominates current sales, though research-grade quantities are gaining market share due to increased academic investigation. Pricing trends reflect the compound's position as a specialty intermediate rather than a commodity chemical.

Future developments may explore the compound's potential in metal-organic frameworks (MOFs) for gas storage applications, an area receiving substantial research funding. The methoxy groups' coordination properties could enable novel material designs, potentially revolutionizing adsorption technologies for environmental remediation.

For researchers handling 4-Methoxy-3-(methoxymethyl)aniline, standard personal protective equipment including nitrile gloves and chemical goggles is recommended. While not classified as highly hazardous, proper laboratory ventilation should be maintained during use, consistent with general organic compound handling protocols.